Cas no 13148-94-2 (2-methylcyclohex-1-ene-1-carboxylic acid)

• Product Name: 2-methylcyclohex-1-ene-1-carboxylic acid
• CAS No: 13148-94-2
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• MDL: MFCD19228097
• CID: 1228034
• PubChem ID: 14387270
• Update Time: 2025-07-26

2-methylcyclohex-1-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxylic acid, 2-methyl-
• AKOS006377429
• 67824-86-6
• DTXSID201030763
• 2-methyl-1-cyclohexene-1-carboxylic acid
• 13148-94-2
• 2-methylcyclohexene-1-carboxylic acid
• 2-methyl-cyclohexene-1-carboxylic acid
• SCHEMBL757738
• 2-Methylcyclohex-1-ene-1-carboxylic acid
• 2-Methylcyclohex-1-ene-1-carboxylicacid
• EN300-301490
• 2-methylcyclohex-1-ene-1-carboxylic acid

• MDL： MFCD19228097
• Inchi： 1S/C8H12O2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H2,1H3,(H,9,10)
• InChI Key： YIKQQGWDQHQECY-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)CCCC1)=O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 253.1±19.0 °C at 760 mmHg
• Flash Point: 117.2±16.2 °C
• PSA: 37.3
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-methylcyclohex-1-ene-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids